Cas no 1404480-51-8 (6-bromoimidazo[1,2-a]pyrazine-3-carboxylic acid)

• Product Name: 6-bromoimidazo[1,2-a]pyrazine-3-carboxylic acid
• CAS No: 1404480-51-8
• MF: C₇H₄BrN₃O₂
• MW: 242.029560089111
• MDL: MFCD27635053
• CID: 1057969
• PubChem ID: 84703023
• Update Time: 2025-04-20

6-bromoimidazo[1,2-a]pyrazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-?bromo-imidazo[1,?2-?a]?pyrazine-?3-?carboxylic acid
• 6-broMo-iMidazo[1,2-a]pyrazine-3-carboxylic acid
• 6-bromoimidazo[1,2-a]pyrazine-3-carboxylic acid
• MFCD27635053
• O11559
• 1404480-51-8
• SY121181
• 6-Bromoimidazo[1,2-a]pyrazine-3-carboxylicacid
• DS-19032
• CS-0187196
• SCHEMBL12850098
• Imidazo[1,2-a]pyrazine-3-carboxylic acid, 6-bromo-
• AKOS024110151

• MDL： MFCD27635053
• Inchi： 1S/C7H4BrN3O2/c8-5-3-11-4(7(12)13)1-10-6(11)2-9-5/h1-3H,(H,12,13)
• InChI Key： PCAKPBMTPAECIY-UHFFFAOYSA-N
• SMILES： BrC1=CN2C(C(=O)O)=CN=C2C=N1

Computed Properties

• Exact Mass: 240.94869g/mol
• Monoisotopic Mass: 240.94869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 2.09±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (18 g/l) (25 º C),

6-bromoimidazo[1,2-a]pyrazine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)